Cas no 1351633-85-6 (N-(2-oxo-2H-chromen-3-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide)

• Product Name: N-(2-oxo-2H-chromen-3-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide
• CAS No: 1351633-85-6
• MF: C₁₇H₁₁N₅O₃
• MW: 333.300942659378
• CID: 5786758
• PubChem ID: 56765923
• Update Time: 2025-05-26

N-(2-oxo-2H-chromen-3-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1351633-85-6
• F6239-0179
• AKOS024541783
• N-(2-oxochromen-3-yl)-6-pyrazol-1-ylpyridazine-3-carboxamide
• N-(2-oxo-2H-chromen-3-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide

• Inchi： 1S/C17H11N5O3/c23-16(12-6-7-15(21-20-12)22-9-3-8-18-22)19-13-10-11-4-1-2-5-14(11)25-17(13)24/h1-10H,(H,19,23)
• InChI Key： IMWNLQWATUUVOQ-UHFFFAOYSA-N
• SMILES： O1C(C(=CC2C=CC=CC1=2)NC(C1=CC=C(N=N1)N1C=CC=N1)=O)=O

Computed Properties

• Exact Mass: 333.08618923g/mol
• Monoisotopic Mass: 333.08618923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 99Ų

Additional information on N-(2-oxo-2H-chromen-3-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide

Comprehensive Analysis of N-(2-oxo-2H-chromen-3-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide (CAS No. 1351633-85-6)

The compound N-(2-oxo-2H-chromen-3-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide (CAS No. 1351633-85-6) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a coumarin derivative with a pyridazine and pyrazole moiety, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds widely studied for their role in treating diseases such as cancer and inflammatory disorders.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted therapy. The compound's CAS No. 1351633-85-6 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its molecular weight and solubility properties are also critical factors for formulation scientists, as they influence bioavailability and delivery mechanisms. Additionally, the presence of both hydrogen bond acceptors and donors in its structure enhances its interaction with biological targets, a feature highly valued in drug design.

One of the most discussed topics in the context of N-(2-oxo-2H-chromen-3-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide is its potential role in neurodegenerative disease research. With the rising prevalence of conditions like Alzheimer's and Parkinson's, scientists are exploring novel compounds that can modulate enzyme activity or protein aggregation. Preliminary studies suggest that this molecule may interact with amyloid-beta pathways, though further validation is required. This aligns with the growing trend of repurposing existing compounds for new therapeutic indications, a strategy that reduces development time and costs.

From a synthetic chemistry perspective, the preparation of CAS No. 1351633-85-6 involves multi-step reactions, including condensation and cyclization processes. Optimizing these steps for high yield and purity is a common challenge, often addressed through green chemistry principles. Environmental concerns have led to increased interest in solvent-free or catalytic methods, which minimize waste and energy consumption. Such innovations are crucial for scaling up production while adhering to sustainability goals, a priority for modern pharmaceutical companies.

The compound's spectroscopic properties, such as NMR and mass spectrometry data, are well-documented, aiding in its identification and quality control. These analytical techniques are essential for ensuring batch-to-batch consistency, particularly in GMP-compliant manufacturing. Furthermore, computational modeling studies have predicted its ADMET (absorption, distribution, metabolism, excretion, and toxicity) profile, which is vital for early-stage drug development. Tools like molecular docking and QSAR (quantitative structure-activity relationship) analyses help researchers prioritize this compound for further investigation.

In conclusion, N-(2-oxo-2H-chromen-3-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide (CAS No. 1351633-85-6) represents a versatile and scientifically intriguing molecule with broad potential. Its applications span from medicinal chemistry to material science, reflecting the interdisciplinary nature of modern research. As the scientific community continues to explore its properties, this compound may emerge as a key player in addressing some of today's most pressing health challenges.